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Compound of Interest

Compound Name: Triethylammonium bicarbonate

Cat. No.: B8461081 Get Quote

Welcome to the Technical Support Center for Triethylammonium Bicarbonate (TEAB) buffer.

This resource provides researchers, scientists, and drug development professionals with

comprehensive guidance on the stability, storage, and troubleshooting of TEAB buffer for

experimental use.

Frequently Asked Questions (FAQs)
Q1: What is Triethylammonium Bicarbonate (TEAB) buffer and what are its common

applications?

A1: Triethylammonium bicarbonate (TEAB) is a volatile buffer prepared by dissolving carbon

dioxide in an aqueous solution of triethylamine.[1] Its volatility is a key advantage, as it can be

easily removed from samples by lyophilization (freeze-drying), which is particularly useful in

applications like mass spectrometry and chromatography where sample recovery is important.

[1] Common applications include ion-exchange chromatography, reverse-phase HPLC for

separating nucleotides and oligonucleotides, and as a buffer in mass spectrometry analysis of

biomolecules.[1]

Q2: What are the recommended storage conditions for TEAB buffer?

A2: To ensure the stability of your TEAB buffer, it is recommended to store it at 2-8°C in a

tightly sealed container.[2][3] The low temperature helps to minimize the loss of volatile

components, and a tightly sealed container prevents the escape of carbon dioxide and

triethylamine.
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Q3: What is the primary cause of TEAB buffer degradation during storage?

A3: The primary cause of TEAB buffer degradation is the loss of its volatile components,

particularly carbon dioxide (CO₂). TEAB exists in equilibrium in solution. If the container is not

properly sealed, CO₂ can escape into the atmosphere. This loss of CO₂ shifts the equilibrium,

leading to an increase in the pH of the buffer. The volatility of triethylamine can also contribute

to changes in buffer concentration over time.

Q4: How does the degradation of TEAB buffer affect experimental results?

A4: Degradation of TEAB buffer, primarily the increase in pH, can have significant impacts on

experimental outcomes. In HPLC, a shift in mobile phase pH can lead to changes in analyte

retention times, loss of resolution, and peak tailing.[4] For pH-sensitive enzymatic reactions,

such as trypsin digestion, an incorrect pH can reduce enzyme activity and lead to incomplete

digestion.

Q5: What is the expected shelf life of TEAB buffer?

A5: The shelf life of TEAB buffer is highly dependent on storage conditions and the specific

requirements of the application. For some commercial TEAB solutions, if a retest date is not

provided on the Certificate of Analysis, a definitive shelf life has not been determined, and a

standard one-year warranty may apply.[3] However, for high-sensitivity applications like

oligonucleotide analysis, it is recommended that ion-pair buffers be used within five days of

preparation. A freshly prepared 2 M stock solution may be stored for up to two days in a

refrigerator. It is best practice to prepare fresh buffer for critical experiments or to validate the

quality of stored buffer before use.
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Parameter
Recommendation/Informat
ion

Potential Impact of
Deviation

Storage Temperature 2-8°C

Higher temperatures increase

the volatility of CO₂ and

triethylamine, accelerating

degradation.

Storage Container
Tightly sealed, airtight

container

Inadequately sealed

containers lead to the loss of

CO₂, causing an increase in

pH.

Shelf Life (General Use)

Varies; some commercial

products have a 1-year

warranty if no expiration date is

specified.[3]

Prolonged storage can lead to

significant pH shifts and

altered buffer capacity.

Shelf Life (High-Sensitivity

Applications)

Freshly prepared is best; for

oligonucleotides, use within 5

days.

Use of aged buffer can lead to

irreproducible results, such as

shifts in retention time in

HPLC.

Troubleshooting Guides
Issue 1: Drifting Retention Times in HPLC
Symptom: You observe a gradual shift in the retention times of your analytes during an HPLC

run using a TEAB buffer mobile phase.

Potential Cause: The pH of the TEAB buffer in your mobile phase reservoir is changing over

time due to the loss of CO₂.

Troubleshooting Workflow:
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Start: Drifting Retention Times Observed

Is the TEAB buffer freshly prepared?

Prepare fresh TEAB buffer.

No

Is the mobile phase reservoir tightly sealed?

Yes

Tightly seal the reservoir.

No

Has the column been sufficiently equilibrated?

Yes

Equilibrate the column with at least 10-20 column volumes of fresh mobile phase.

No

Monitor system pressure for stability.

Yes

Problem Resolved

Stable

If problem persists, investigate other causes (e.g., column degradation, pump issues).

Unstable
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Triethylammonium Bicarbonate (in solution)
(Et₃NH⁺HCO₃⁻)

Triethylamine (Et₃N) + Carbonic Acid (H₂CO₃)

Equilibrium

Loss of CO₂ (gas) from solution

Increase in pH

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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